molecular formula C12H7F2NO2 B6361553 2-(3,4-Difluorophenyl)isonicotinic acid, 95% CAS No. 1225511-01-2

2-(3,4-Difluorophenyl)isonicotinic acid, 95%

Cat. No. B6361553
CAS RN: 1225511-01-2
M. Wt: 235.19 g/mol
InChI Key: GCCRWHIPFBHUIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-Difluorophenyl)isonicotinic acid, 95% (2-DFPIA) is a compound of interest in the scientific research community due to its wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for a variety of research projects.

Scientific Research Applications

2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been studied for its potential applications in the fields of medicinal chemistry and drug discovery. It has been studied as a potential inhibitor of enzymes such as cytochrome P450, which is involved in the metabolism of drugs in the body. Additionally, it has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells.

Mechanism of Action

2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been studied for its potential ability to inhibit enzymes such as cytochrome P450. This enzyme is involved in the metabolism of drugs in the body and is a key target in drug discovery. 2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been shown to bind to the active site of the enzyme and inhibit its activity. Additionally, 2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been studied for its potential ability to inhibit the growth of cancer cells. It has been shown to bind to certain proteins involved in the growth and proliferation of cancer cells and inhibit their activity.
Biochemical and Physiological Effects
2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been studied for its potential effects on biochemical and physiological processes in the body. It has been shown to have an inhibitory effect on the activity of certain enzymes involved in the metabolism of drugs. Additionally, it has been studied for its potential ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

2-(3,4-Difluorophenyl)isonicotinic acid, 95% is a useful tool for lab experiments due to its unique chemical structure and properties. It is relatively easy to synthesize, and its inhibitory effects on enzymes and cancer cells make it an attractive candidate for a variety of research projects. However, it is important to note that 2-(3,4-Difluorophenyl)isonicotinic acid, 95% is a relatively new compound, and its effects on biochemical and physiological processes in the body are not yet fully understood.

Future Directions

There are a number of potential future directions for research involving 2-(3,4-Difluorophenyl)isonicotinic acid, 95%. First, further research is needed to better understand the mechanism of action of 2-(3,4-Difluorophenyl)isonicotinic acid, 95% and its effects on biochemical and physiological processes in the body. Additionally, further research is needed to explore the potential applications of 2-(3,4-Difluorophenyl)isonicotinic acid, 95% in the fields of medicinal chemistry and drug discovery. Finally, further research is needed to explore the potential side effects of 2-(3,4-Difluorophenyl)isonicotinic acid, 95% and its potential toxicity in humans.

Synthesis Methods

2-(3,4-Difluorophenyl)isonicotinic acid, 95% can be synthesized in a two-step process. First, 3,4-difluorobenzaldehyde is reacted with ethyl acetoacetate in the presence of potassium carbonate in an aqueous medium. This reaction yields 3,4-difluorobenzoyl ethyl acetoacetate, which is then reacted with isonicotinic acid in the presence of a catalyst such as p-toluenesulfonic acid. This reaction yields 2-(3,4-Difluorophenyl)isonicotinic acid, 95%.

properties

IUPAC Name

2-(3,4-difluorophenyl)pyridine-4-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H7F2NO2/c13-9-2-1-7(5-10(9)14)11-6-8(12(16)17)3-4-15-11/h1-6H,(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GCCRWHIPFBHUIL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2=NC=CC(=C2)C(=O)O)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H7F2NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20679515
Record name 2-(3,4-Difluorophenyl)pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20679515
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

235.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1225511-01-2
Record name 2-(3,4-Difluorophenyl)pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20679515
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.